Cas no 2171786-77-7 (4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171786-77-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6493671
• PubChem ID: 165759789
• Update Time: 2025-05-24

4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171786-77-7
• 4-[(1-cyclopentylpropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1541355

• Inchi： 1S/C28H34N2O5/c1-2-24(18-9-3-4-10-18)29-27(33)25(15-16-26(31)32)30-28(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,18,23-25H,2-4,9-10,15-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZPHBQQIEKCCZGF-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)C1CCCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Chemical Profile of 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171786-77-7)

4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171786-77-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its intricate molecular structure and potential biological activities. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including carbamoyl, amino, and methoxycarbonyl moieties, which contribute to its unique chemical properties and reactivity. The presence of a 1-cyclopentylpropyl side chain further enhances its structural complexity, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The molecular framework of this compound consists of a four-carbon backbone (butanoic acid) modified at both ends with distinct functional groups. The N-terminal carbamoyl group (-NHCO-) is linked to a 1-cyclopentylpropyl moiety, while the C-terminal amino group (-NH2) is conjugated with a 9H-fluoren-9-ylmethoxycarbonyl group. This arrangement creates a molecule with potential dual functionality, capable of interacting with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. Such structural features are often exploited in the design of bioactive molecules to optimize solubility, metabolic stability, and target specificity.

In recent years, the development of advanced computational chemistry techniques has enabled researchers to predict the biological behavior of complex molecules with greater accuracy. The use of molecular docking simulations and quantum mechanical calculations has become indispensable tools for evaluating the binding affinity and mechanism of action of novel compounds like 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid. These studies have revealed that the fluoren-9-ylmethoxycarbonyl group may serve as a key pharmacophore, facilitating interactions with specific protein targets involved in cellular signaling pathways. Furthermore, the 1-cyclopentylpropyl substituent could enhance membrane permeability, improving oral bioavailability—a critical factor in drug development.

The synthesis of this compound presents unique challenges due to its multifunctional nature. Traditional organic synthesis methods often require multi-step processes involving careful control of reaction conditions to avoid unwanted side products. However, recent advancements in catalytic chemistry have enabled more efficient routes to complex molecules like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the central amide bond between the carbamoyl and amino groups with high selectivity. Additionally, asymmetric synthesis techniques have been utilized to introduce chirality into the 1-cyclopentylpropyl moiety, which is essential for achieving enantiopure compounds with desired biological activities.

From a pharmacological perspective, 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibits potential as an intermediate in the development of therapeutic agents targeting neurological disorders. The combination of an amino acid-like backbone and bulky aromatic groups suggests possible interactions with neurotransmitter receptors or enzymes involved in neurodegeneration. Preliminary in vitro studies have indicated that derivatives of this compound may modulate pathways associated with cognitive function and inflammation—a hallmark of diseases such as Alzheimer's and Parkinson's. While these findings are promising, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The role of computational modeling in drug discovery cannot be overstated. By integrating experimental data with virtual screening techniques, researchers can rapidly identify lead compounds for further optimization. In the case of 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, machine learning algorithms have been trained on large datasets to predict its binding affinity for various targets. These predictions guide synthetic efforts by highlighting regions within the molecule that can be modified to enhance potency or selectivity. Such approaches not only accelerate the drug development process but also reduce costs associated with traditional trial-and-error methods.

The environmental impact of chemical synthesis is another critical consideration in modern pharmaceutical research. Green chemistry principles emphasize the development of sustainable methodologies that minimize waste and hazardous byproducts. In the context of synthesizing 4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, researchers have explored solvent-free reactions and biocatalytic processes to achieve higher atom economy. These innovations align with global efforts to promote eco-friendly practices in chemical manufacturing while maintaining high standards for product quality and yield.

Future directions in the study of this compound may include exploring its role as a chiral building block for more complex drug candidates. The ability to produce enantiomerically pure forms could lead to improved pharmacokinetic profiles and reduced off-target effects—a key consideration in modern drug design. Additionally, investigating its behavior under physiological conditions will provide insights into its degradation pathways and potential metabolic interactions with other drugs or endogenous compounds.

In conclusion,4-(1-cyclopentylpropyl)carbamoyl-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoic acid (CAS No. 2171786–77–7) represents a fascinating example of how intricate molecular structures can be leveraged for pharmaceutical applications. Its complex functionalization offers opportunities for interaction with diverse biological targets while presenting challenges in synthesis and optimization. Through interdisciplinary approaches combining organic chemistry expertise with computational modeling techniques, this compound continues to inspire innovation in drug discovery—holding promise for addressing unmet medical needs across multiple therapeutic areas.